Cas no 302912-23-8 (1-bromo-4-(isocyanatomethyl)benzene)
302912-23-8 structure
Product Name:1-bromo-4-(isocyanatomethyl)benzene
CAS No:302912-23-8
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD01863681
CID:299328
PubChem ID:4374617
Update Time:2025-04-19
1-bromo-4-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-(isocyanatomethyl)-
- 1-bromo-4-(isocyanatomethyl)benzene
- 4-BROMOBENZYL ISOCYANATE
- DTXSID50402570
- SCHEMBL1647922
- Benzene, 1-bromo-4-(isocyanatomethyl)-
- AS-80828
- 302912-23-8
- 1-bromo4-(isocyanatomethyl)benzene
- EN300-272496
- l-bromo-4-(isocyanatomethyl)benzene
- 1-bromo-4-isocyanatomethyl-benzene
- 4-BROMOBENZYL ISOCYANATE 98
- FT-0757532
- 4-Bromobenzyl isocyanate, 98%
- 4-bromobenzylisocyanate
- IXWMDGLNJQNMIO-UHFFFAOYSA-N
- J-017873
- DA-07131
- G68712
-
- MDL： MFCD01863681
- Inchi： 1S/C8H6BrNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
- InChI Key： IXWMDGLNJQNMIO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CN=C=O
Computed Properties
- Exact Mass: 210.96300
- Monoisotopic Mass: 210.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.514 g/mL at 25 °C(lit.)
- Boiling Point: 266 °C(lit.)
- Flash Point: >110 °C
- Refractive Index: n20/D 1.571(lit.)
- PSA: 29.43000
- LogP: 2.28490
- Solubility: Not determined
1-bromo-4-(isocyanatomethyl)benzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H319-H332-H334
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 20/21/22-36-42
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22; R36; R42
1-bromo-4-(isocyanatomethyl)benzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-bromo-4-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 511803-1G |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 1g |
¥953.67 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 511803-5G |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 5g |
¥3458.61 | 2023-12-05 | ||
| Enamine | EN300-272496-1g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 1g |
$79.0 | 2023-09-10 | |
| Enamine | EN300-272496-5g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 5g |
$208.0 | 2023-09-10 | |
| Enamine | EN300-272496-10g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 10g |
$370.0 | 2023-09-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-232503-1g |
4-Bromobenzyl isocyanate, |
302912-23-8 | 1g |
￥549.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | D768905-1g |
Benzene, 1-bromo-4-(isocyanatomethyl)- |
302912-23-8 | 98% | 1g |
$185 | 2024-06-07 | |
| Enamine | EN300-272496-0.05g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.05g |
$19.0 | 2025-03-20 | |
| Enamine | EN300-272496-0.1g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.1g |
$27.0 | 2025-03-20 | |
| Enamine | EN300-272496-0.25g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.25g |
$39.0 | 2025-03-20 |
1-bromo-4-(isocyanatomethyl)benzene Related Literature
-
Alok M. Tripathi,Wei-Nien Su,Bing Joe Hwang Chem. Soc. Rev. 2018 47 736
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